5-methyl-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-methyl-N-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C23H28N8O2/c1-17-19(15-25-31(17)18-7-3-2-4-8-18)21(32)24-16-20-26-22(29-9-5-6-10-29)28-23(27-20)30-11-13-33-14-12-30/h2-4,7-8,15H,5-6,9-14,16H2,1H3,(H,24,32)
• InChI Key: MLCPMDDBHYIVNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCC3=NC(=NC(=N3)N4CCOCC4)N5CCCC5
• Molecular Formula: C23H28N8O2
• Molecular Weight: 448.5 g/mol

Description

5-methyl-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-1-phenyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C23H28N8O2 and its molecular weight is 448.531. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-1-phenyl-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-1-phenyl-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

The compound of interest is part of a broader class of heterocyclic compounds that have been synthesized for various applications, including medicinal chemistry and material science. Heterocyclic compounds are crucial in the development of new pharmaceuticals and materials due to their diverse chemical properties and biological activities. Research in this area often explores the synthesis of novel heterocyclic compounds with potential therapeutic or material applications. For example, studies on thioxopyrimidine and its derivatives have shown the versatility of heterocyclic chemistry in creating compounds with varied functionalities (Ho & Suen, 2013).

Molecular Interactions and Pharmacological Potential

The detailed molecular interactions of compounds structurally related to 5-methyl-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-1-phenyl-1H-pyrazole-4-carboxamide, especially those involving the cannabinoid CB1 receptor, have been explored to understand their pharmacological potential. These studies provide insights into the binding mechanisms and the design of receptor-specific ligands, which could lead to the development of new therapeutic agents targeting cannabinoid receptors (Shim et al., 2002).